Cas no 2229643-87-0 (5-(4-fluorophenyl)-2,2-dimethylpent-4-en-1-ol)

• Product Name: 5-(4-fluorophenyl)-2,2-dimethylpent-4-en-1-ol
• CAS No: 2229643-87-0
• MF: C₁₃H₁₇FO
• MW: 208.271887540817
• CID: 5798312
• PubChem ID: 165618397
• Update Time: 2025-10-11

5-(4-fluorophenyl)-2,2-dimethylpent-4-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 5-(4-fluorophenyl)-2,2-dimethylpent-4-en-1-ol
• EN300-1811194
• 2229643-87-0

• Inchi： 1S/C13H17FO/c1-13(2,10-15)9-3-4-11-5-7-12(14)8-6-11/h3-8,15H,9-10H2,1-2H3/b4-3+
• InChI Key： AKZLJPCBWWNGSP-ONEGZZNKSA-N
• SMILES： FC1C=CC(=CC=1)/C=C/CC(C)(C)CO

Computed Properties

• Exact Mass: 208.126343324g/mol
• Monoisotopic Mass: 208.126343324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Additional information on 5-(4-fluorophenyl)-2,2-dimethylpent-4-en-1-ol

Introduction to 5-(4-fluorophenyl)-2,2-dimethylpent-4-en-1-ol (CAS No: 2229643-87-0)

5-(4-fluorophenyl)-2,2-dimethylpent-4-en-1-ol, identified by the Chemical Abstracts Service Number (CAS No) 2229643-87-0, is a fluorinated aromatic alcohol that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its 4-fluorophenyl substituent and a branched alkenyl backbone, exhibits unique structural and electronic properties that make it a valuable intermediate in the development of novel therapeutic agents. The presence of a fluorine atom at the para position of the benzene ring enhances its lipophilicity and metabolic stability, which are critical factors in drug design.

The molecular structure of 5-(4-fluorophenyl)-2,2-dimethylpent-4-en-1-ol consists of a highly substituted pentenol framework, which provides a versatile scaffold for further functionalization. This structural motif is particularly interesting because it combines the rigidity of an aromatic ring with the reactivity of an alkene and an alcohol group. Such features are often exploited in medicinal chemistry to modulate binding affinity and selectivity in biological targets. The compound’s ability to serve as a precursor for more complex molecules has made it a subject of extensive research in synthetic organic chemistry.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced pharmacokinetic properties. The introduction of fluorine into organic molecules can lead to improved bioavailability, reduced metabolic degradation, and increased binding affinity to biological receptors. 5-(4-fluorophenyl)-2,2-dimethylpent-4-en-1-ol exemplifies this trend, as its fluorine-containing moiety contributes to its potential as a pharmacophore in drug discovery. Researchers have explored its derivatives as candidates for treating various diseases, including oncological disorders and inflammatory conditions.

One of the most compelling aspects of 5-(4-fluorophenyl)-2,2-dimethylpent-4-en-1-ol is its role in the synthesis of more complex scaffolds. The compound’s alkenyl and hydroxyl functional groups provide multiple sites for chemical modification, allowing chemists to tailor its properties for specific applications. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce additional aromatic or heteroaromatic units, while oxidation or reduction strategies can be used to alter the electronic characteristics of the molecule. These synthetic pathways have been leveraged to develop novel analogs with enhanced biological activity.

The pharmaceutical industry has been particularly keen on exploring fluorinated alcohols due to their potential as bioactive molecules. 5-(4-fluorophenyl)-2,2-dimethylpent-4-en-1-ol has been investigated as a building block for small-molecule drugs that target enzymes and receptors involved in disease pathways. For example, studies have suggested that derivatives of this compound may exhibit inhibitory effects on kinases and other enzymes implicated in cancer progression. Additionally, its structural features make it a candidate for developing anti-inflammatory agents by modulating immune responses.

Recent advances in computational chemistry have further enhanced the utility of 5-(4-fluorophenyl)-2,2-dimethylpent-4-en-1-ol as a starting material. Molecular modeling techniques allow researchers to predict the binding modes of this compound with biological targets with high accuracy. This has accelerated the discovery process by enabling virtual screening of potential drug candidates before experimental synthesis. The integration of computational methods with traditional synthetic approaches has significantly reduced the time and cost associated with drug development.

The synthesis of 5-(4-fluorophenyl)-2,2-dimethylpent-4-en-1-ol itself presents an interesting challenge due to its complex structure. Multi-step synthetic routes involving Grignard reactions, Friedel-Crafts alkylation, and hydroboration followed by oxidation are commonly employed to construct its framework. Each step must be carefully optimized to ensure high yields and purity, which are essential for pharmaceutical applications. The development of efficient synthetic methodologies for this compound has been a focus of several research groups aiming to streamline its production.

In conclusion, 5-(4-fluorophenyl)-2,2-dimethylpent-4-en-1-ol (CAS No: 2229643-87-0) represents a promising scaffold in medicinal chemistry due to its unique structural features and potential biological activity. Its fluorine substituent, branched alkenyl backbone, and reactive functional groups make it a versatile intermediate for developing novel therapeutic agents. As research continues to uncover new applications for fluorinated compounds, this molecule is likely to play an increasingly important role in drug discovery and development.